![molecular formula C16H20N2O6S2 B2527116 5-(N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)sulfamoyl)-2-methoxybenzamide CAS No. 2034468-39-6](/img/structure/B2527116.png)
5-(N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)sulfamoyl)-2-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)sulfamoyl)-2-methoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TH-302 and is a prodrug that is activated under hypoxic conditions, making it a promising candidate for cancer treatment.
Scientific Research Applications
Antimicrobial and Antifungal Activities
Research on sulfonamides containing hydroxybenzaldehyde or hydroxybenzoic acid scaffolds, similar in structure to the compound of interest, has demonstrated significant antimicrobial activity against various strains of bacteria and fungi. These compounds exhibit efficacy against methicillin-sensitive and methicillin-resistant Staphylococcus aureus, indicating potential applications in the development of new antimicrobial agents (Krátký et al., 2012).
Organophosphorus Compounds Synthesis
Studies on organophosphorus compounds have highlighted methods to synthesize phosphorins from benzoic acids and their derivatives, showcasing the chemical versatility and potential for creating various organophosphorus-based molecules for different scientific applications (El‐Barbary & Lawesson, 1981).
Carbon Steel Corrosion Inhibition
Investigations into methoxy-substituted phenylthienyl benzamidines have shown these compounds to be effective corrosion inhibitors for carbon steel in acidic environments. This suggests potential industrial applications in protecting metal surfaces against corrosion, with implications for materials science research (Fouda et al., 2020).
Ocular Hypotensive Activity
Sulfonamides with specific substitutions have been evaluated for their ocular hypotensive activity, particularly in models of glaucoma. Such studies underline the therapeutic research potential of sulfonamide derivatives in developing treatments for eye conditions, emphasizing the medical applications of chemical compounds in ophthalmology (Prugh et al., 1991).
Antioxidant Properties
New nitrogen-containing bromophenols, structurally related to methoxybenzamides, have been isolated from marine algae and demonstrated potent antioxidant activity. These findings suggest the utility of such compounds in researching natural antioxidants for potential food or pharmaceutical applications (Li et al., 2012).
Properties
IUPAC Name |
5-[[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]sulfamoyl]-2-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O6S2/c1-23-13-5-4-11(9-12(13)16(17)20)26(21,22)18-10-14(24-7-6-19)15-3-2-8-25-15/h2-5,8-9,14,18-19H,6-7,10H2,1H3,(H2,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PINJRVAWFPWIDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NCC(C2=CC=CS2)OCCO)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.